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Compound of Interest

Compound Name: N-(Mercaptomethyl)acetamide

Cat. No.: B15246215

This document provides crucial safety and logistical information for the handling of N-
(Mercaptomethyl)acetamide. The following procedures and recommendations are based on
the safety data sheet for the closely related and more documented compound, N-
(Methyl)mercaptoacetamide (CAS 20938-74-3), and should be implemented to ensure the
safety of all laboratory personnel.

Hazard Identification and Personal Protective
Equipment

N-(Methyl)mercaptoacetamide is classified as harmful if swallowed and may cause skin and
serious eye irritation.[1] It is imperative to use appropriate personal protective equipment (PPE)
to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection Tightly fitting safety goggles or a face shield.

Chemical-resistant gloves (e.qg., Nitrile rubber).

Hand Protection ) )
Gloves must be inspected prior to use.

Skin Protection Protective clothing to prevent skin contact.

Use a respirator with an appropriate filter (e.g.,
) ) Type ABEK (EN14387)) if working in a poorly
Respiratory Protection ) )
ventilated area or if dust or aerosols are

generated.

Operational Plan for Handling

A systematic approach to handling N-(Mercaptomethyl)acetamide is essential to maintain a

safe laboratory environment.

Step-by-Step Handling Procedure:

e Preparation:
o Ensure a well-ventilated work area, preferably a chemical fume hood.[1]
o Verify that an eyewash station and safety shower are readily accessible.
o Inspect all PPE for integrity before use.

« Handling:

o Avoid contact with skin, eyes, and clothing.[1]

[¢]

Do not inhale dust or vapors.

o

Use non-sparking tools to prevent ignition sources.[1]

o

Keep the container tightly closed when not in use.
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e Post-Handling:
o Wash hands thoroughly with soap and water after handling.
o Decontaminate the work area.
o Remove and properly store or dispose of contaminated PPE.

Disposal Plan

Proper disposal of N-(Mercaptomethyl)acetamide and its containers is critical to prevent
environmental contamination.

Waste Disposal Procedure:
e Chemical Waste:

o Collect waste N-(Mercaptomethyl)acetamide in a suitable, labeled, and closed container.

[1]

o Dispose of the chemical waste through an approved waste disposal plant, following all
local, state, and federal regulations.[1]

e Contaminated Materials:

o Any materials (e.g., gloves, absorbent paper) contaminated with the chemical should be
placed in a sealed bag and disposed of as hazardous waste.

o Empty Containers:
o Do not reuse empty containers.
o Triple rinse the container with a suitable solvent.

o Dispose of the rinsed container in accordance with institutional guidelines.

Quantitative Data Summary

The following table summarizes key quantitative data for N-(Methyl)mercaptoacetamide.
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Property

Value

CAS Number

20938-74-3[1][2]

Molecular Formula

C3H7NOS[2]

Molecular Weight 105.16 g/mol [2]
Boiling Point 83-85 °C at 0.3 mmHg
Density 1.19 g/mL at 20 °C
Flash Point Not applicable

Storage Temperature

2-8°C

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of N-

(Mercaptomethyl)acetamide.
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Caption: Workflow for Handling and Disposal of N-(Mercaptomethyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. chemicalbook.com [chemicalbook.com]
e 2. Buy N-(Methyl)mercaptoacetamide | 20938-74-3 [smolecule.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling N-
(Mercaptomethyl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15246215#personal-protective-equipment-for-
handling-n-mercaptomethyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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